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Compound of Interest

Compound Name: Indeno[1,2-c]pyrazol-4(1H)-one

CAS No.: 800379-51-5

Cat. No.: B2920458

Get Quote

As a Senior Application Scientist who has overseen high-throughput screening facilities and oncology drug development pipelines, I approach

laboratory safety not as a bureaucratic checklist, but as a fundamental extension of scientific rigor.

When handling potent kinase inhibitor scaffolds like Indeno[1,2-c]pyrazol-4(1H)-one, proper disposal is just as critical as the synthesis or assay itsel

This compound and its derivatives are highly active molecules designed to disrupt fundamental cellular processes[1]. Mishandling their disposal does

not just risk regulatory fines; it creates a direct occupational hazard for laboratory personnel and downstream waste handlers[2],[3].

Below is the definitive, step-by-step operational guide for the safe handling, segregation, and disposal of Indeno[1,2-c]pyrazol-4(1H)-one waste

streams, designed to ensure both scientific integrity and absolute safety.

Chemical Profile & Biological Risk Assessment
Before we can dispose of a chemical, we must understand its physical properties and biological mechanism of action. Indeno[1,2-c]pyrazol-4(1H)-
one is a synthetic heterocyclic compound widely utilized as a core scaffold for Cyclin-Dependent Kinase (CDK) and Checkpoint Kinase 1 (Chk1)

inhibitors[1],[4].

Quantitative Chemical Profile
Property Value / Specification Reference

IUPAC Name Indeno[1,2-c]pyrazol-4(1H)-one [5]

CAS Number 800379-51-5 [5],

Molecular Formula C10H6N2O [5]

Molecular Weight 170.17 g/mol [5],

Primary Biological Target CDK / Chk1 Kinases (ATP-competitive inhibition) [1],[4]

Storage Requirements Inert atmosphere, Room Temperature [5]

Waste Classification Toxic Organic Hazardous Waste (EPA RCRA) [6],[7]

The Causality of the Hazard: Why do we treat this specific powder with such extreme prejudice? Chk1 and CDKs are master regulators of the cell cyc

and DNA damage response[4]. If a researcher is exposed to this compound—particularly when it is dissolved in a skin-penetrating carrier solvent like

Dimethyl Sulfoxide (DMSO)—the molecule can enter the bloodstream, bind to the ATP pockets of these kinases, and induce unregulated cell cycle

arrest or apoptosis in healthy dividing cells.
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Mechanism of Indeno[1,2-c]pyrazol-4(1H)-one toxicity via kinase inhibition.

Operational Segregation & Disposal Workflows
The National Research Council and the EPA emphasize that chemical waste must be accumulated at or near the point of generation, in what is know

as a Satellite Accumulation Area (SAA)[8]. Mixing incompatible wastes (e.g., organic inhibitors with bulk aqueous buffers) exponentially increases the

volume of hazardous waste and can lead to dangerous chemical reactions[6],[3].
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Workflow for the segregation and disposal of Indeno[1,2-c]pyrazol-4(1H)-one waste streams.

Step-by-Step Methodologies for Disposal
Every protocol below is designed as a self-validating system. Completing one step correctly physically enables or verifies the safety of the next step.

Protocol A: Solid Waste Management (Powders & Consumables)
Applies to: Weighing boats, spatulas, pipette tips, and empty compound vials.

Primary Containment: Place all solid consumables that have come into contact with Indeno[1,2-c]pyrazol-4(1H)-one into a puncture-resistant,

transparent, polyethylene bag inside the fume hood.

Causality: Treating all contaminated materials as hazardous prevents microgram quantities of the inhibitor from leaching into municipal landfills, a

strict violation of EPA Resource Conservation and Recovery Act (RCRA) mandates[2],[6].

Triple-Rinsing Empty Vials: If an original chemical container is being disposed of, triple-rinse the vial with a compatible solvent (e.g., methanol or

acetone). Collect this rinsate in the Liquid Organic Waste carboy.

Causality: Under federal regulations, containers holding hazardous waste are only considered "empty" and safe for standard disposal after triple-

rinsing[7].

Labeling & Transfer: Seal the bag, attach a completed "Hazardous Waste" tag detailing the exact chemical name (no abbreviations)[8],[3], and

transfer it to the solid waste bin in the SAA.
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Protocol B: Liquid Organic Waste (Stock Solutions)
Applies to: High-concentration stock solutions dissolved in DMSO, Methanol, or Acetonitrile.

Container Selection: Use only High-Density Polyethylene (HDPE) carboys for organic waste collection.

Causality: Organic solvents like DMSO can degrade standard plastics and glass over time. HDPE provides the necessary chemical resistance an

prevents container failure[8],[6].

Transfer Protocol: Using a designated waste funnel, slowly pour the organic waste into the carboy. Immediately remove the funnel and cap the

carboy tightly.

Causality: OSHA and EPA regulations strictly mandate that waste containers remain closed at all times except when actively adding waste[8],[6].

Open containers release Volatile Organic Compounds (VOCs) and risk catastrophic spills.

Secondary Containment: Place the carboy in a secondary containment tray capable of holding 110% of the carboy's volume.

Causality: If the primary container fails, the secondary tray prevents the inhibitor-laced solvent from contaminating the laboratory floor or reachin

the sewer system[6],[7].

Protocol C: Aqueous Waste (Kinase Assay Buffers)
Applies to: Low-concentration assay buffers (e.g., HEPES, Tris) containing trace amounts of the inhibitor.

Segregation: Do not mix aqueous assay waste with the Liquid Organic Waste. Collect it in a separate, clearly labeled aqueous waste carboy.

Causality: Mixing high-volume aqueous waste with organic waste drastically increases the volume of the organic waste stream, multiplying

disposal costs and complicating the eventual high-temperature incineration process[6],[3].

pH Validation (Self-Validation Step): Before sealing the carboy for pickup, test the pH of the aqueous waste. Ensure it is between 5.0 and 9.0.

Causality: Highly acidic or basic waste requires separate neutralization protocols. Confirming a neutral pH ensures the waste is stable for

transport and complies with Department of Transportation (DOT) regulations[3].

Regulatory Compliance & SAA Management
To maintain a compliant laboratory, you must adhere to the quantitative limits set by the EPA for Satellite Accumulation Areas.

SAA Regulatory Limits Summary
Regulatory Metric Federal/EPA Limit Causality / Action Required Reference

Max Accumulation Volume 55 Gallons
Exceeding this triggers immediate

mandatory removal within 72 hours.
[6],[7]

Max Acute Hazardous Volume 1 Quart

Acute toxins require much stricter

volume controls to prevent lethal

exposures.

[6],[7]

Max Storage Time (Academic) 6 Months

EPA Subpart K requires regular

clean-outs to prevent container

degradation.

[2],[7]

Inspection Frequency Weekly

Documented weekly inspections

ensure no slow leaks or pressure

build-ups occur.

[2],[8]

Final Operational Directive: When a waste container reaches 90% capacity, immediately submit a Chemical Waste Pickup Form to your Environmenta

Health and Safety (EH&S) office[8]. Never fill a container to 100%, as temperature fluctuations can cause vapor expansion and subsequent container

rupture[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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